Cas no 1368615-20-6 (2-[3-(Tetrazol-1-yl)phenyl]acetic acid)

• Product Name: 2-[3-(Tetrazol-1-yl)phenyl]acetic acid
• CAS No: 1368615-20-6
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 2121026
• Update Time: 2023-08-04

2-[3-(Tetrazol-1-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(1H-tetrazol-1-yl)phenyl)acetic acid
• DZESTEHNNXVLPY-UHFFFAOYSA-N
• [3-(1H-tetrazol-1yl)phenyl]acetic acid
• [3-(1H-tetrazol-1-yl)phenyl]acetic acid
• [3-(1 H-tetrazol-1yl) phenyl] acetic acid
• 2-[3-(Tetrazol-1-yl)phenyl]acetic acid

• Inchi： 1S/C9H8N4O2/c14-9(15)5-7-2-1-3-8(4-7)13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15)
• InChI Key： DZESTEHNNXVLPY-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)N1C=NN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 80.9